![molecular formula C15H13BrClNO B5867228 5-bromo-2-chloro-N-(3,4-dimethylphenyl)benzamide](/img/structure/B5867228.png)
5-bromo-2-chloro-N-(3,4-dimethylphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-2-chloro-N-(3,4-dimethylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical formula, C16H14BrClN2O, and is commonly referred to as BDC.
Mechanism of Action
The mechanism of action of BDC is not yet fully understood. However, several studies have suggested that BDC may exert its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
BDC has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated that BDC can induce apoptosis, inhibit cell proliferation, and reduce the expression of certain genes that are involved in cancer cell growth and survival. Additionally, BDC has also been reported to possess anti-inflammatory properties, which may be attributed to its ability to inhibit the activity of certain enzymes that are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
BDC has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized using standard laboratory procedures. Additionally, BDC exhibits potent anti-cancer activity, making it an attractive candidate for further research in the field of medicinal chemistry.
However, there are also some limitations associated with the use of BDC in lab experiments. One of the primary limitations is its low solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of BDC is not yet fully understood, which can make it challenging to optimize its use in lab experiments.
Future Directions
There are several future directions for the research of BDC. One potential direction is to investigate the use of BDC as a potential therapeutic agent for the treatment of cancer. Additionally, further research is needed to elucidate the mechanism of action of BDC and to optimize its use in lab experiments. Finally, the development of new synthetic methods for BDC may also be an area of future research.
Synthesis Methods
The synthesis of BDC involves a multi-step process that requires several chemical reagents and procedures. The first step involves the reaction of 3,4-dimethylaniline with 5-bromo-2-chlorobenzoyl chloride in the presence of a base catalyst. This reaction results in the formation of an intermediate product, which is further reacted with ammonium hydroxide to produce the final product, BDC.
Scientific Research Applications
BDC has been extensively studied for its potential applications in various scientific fields. One of the primary applications of BDC is in the field of medicinal chemistry. Several studies have shown that BDC exhibits potent anti-cancer activity against various cancer cell lines. Additionally, BDC has also been reported to possess anti-inflammatory and anti-tumor properties.
Properties
IUPAC Name |
5-bromo-2-chloro-N-(3,4-dimethylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrClNO/c1-9-3-5-12(7-10(9)2)18-15(19)13-8-11(16)4-6-14(13)17/h3-8H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGEFKTIDVUYQRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C(C=CC(=C2)Br)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.